Cas no 6093-67-0 (2H-1-Benzopyran-2-one,5-hydroxy-)

• Product Name: 2H-1-Benzopyran-2-one,5-hydroxy-
• CAS No: 6093-67-0
• MF: C₉H₆O₃
• MW: 162.142142772675
• CID: 517380
• PubChem ID: 5318179
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,5-hydroxy-
• 5-hydroxychromen-2-one
• 5-Hydroxycoumarin
• 5-Hydroxy-2H-1-benzopyran-2-one
• Coumarin, 5-hydroxy-
• SCHEMBL450134
• 6093-67-0
• CHEMBL452422
• CDHSCTCRBLLCBJ-UHFFFAOYSA-N
• DTXSID60209759
• SCHEMBL8491671
• AKOS025399392
• CHEBI:193449
• 32942-76-0
• 2H-1-Benzopyran-2-one, 5-hydroxy-
• 5-hydroxy-2H-chromen-2-one

• Inchi： 1S/C9H6O3/c10-7-2-1-3-8-6(7)4-5-9(11)12-8/h1-5,10H
• InChI Key： CDHSCTCRBLLCBJ-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C(=CC=CC1=2)O)=O

Computed Properties

• Exact Mass: 162.03168
• Monoisotopic Mass: 162.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 1.6

Experimental Properties

• Density: 1.403
• Boiling Point: 358.7°C at 760 mmHg
• Flash Point: 168.7°C
• Refractive Index: 1.64
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins